Cas no 1009330-05-5 (2-Amino-1-(2-iodophenyl)ethanol hydrochloride)

• Product Name: 2-Amino-1-(2-iodophenyl)ethanol hydrochloride
• CAS No: 1009330-05-5
• MF: C₈H₁₁ClINO
• MW: 299.536513566971
• CID: 1040929
• PubChem ID: 14059961
• Update Time: 2025-06-11

2-Amino-1-(2-iodophenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(2-iodophenyl)ethanol hydrochloride
• 2-amino-1-(2-iodophenyl)ethanol
• 2-amino-1-(2-iodophenyl)-ethanol hydrochloride
• 2-amino-1-(2-methylphenyl)ethanol hydrochloride
• AGN-PC-000A59
• AK-58099
• CTK8G8325
• hydrochloride
• KB-166918
• 118162-18-8
• 2-amino-1-(2-iodophenyl)ethanol;hydrochloride
• AKOS016011108
• O10641
• 2-AMINO-1-(2-IODOPHENYL)ETHANOL HCL
• 1009330-05-5
• 2-Amino-1-(2-iodophenyl)ethan-1-ol--hydrogen chloride (1/1)
• AS-50039
• 2-amino-1-(2-iodophenyl)ethan-1-ol hydrochloride
• DTXSID70555193

• Inchi： 1S/C8H10INO.ClH/c9-7-4-2-1-3-6(7)8(11)5-10;/h1-4,8,11H,5,10H2;1H
• InChI Key： VCHGSBQOLXGFJO-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(CN)O.Cl

Computed Properties

• Exact Mass: 298.95739g/mol
• Monoisotopic Mass: 298.95739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 299.53g/mol
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-Amino-1-(2-iodophenyl)ethanol hydrochloride

Introduction to 2-Amino-1-(2-iodophenyl)ethanol hydrochloride (CAS No. 1009330-05-5)

2-Amino-1-(2-iodophenyl)ethanol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1009330-05-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both amino and hydroxyl functional groups, coupled with an iodine substituent on a phenyl ring. The hydrochloride salt form enhances its solubility in aqueous systems, making it a versatile intermediate in synthetic chemistry and a potential candidate for further derivatization to develop novel bioactive molecules.

The structural motif of 2-amino-1-(2-iodophenyl)ethanol hydrochloride positions it as a valuable building block for the synthesis of more complex pharmacophores. The iodine atom, in particular, serves as a reactive handle for cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of biaryl frameworks. These frameworks are prevalent in many FDA-approved drugs, including anticancer agents and central nervous system (CNS) therapeutics. The presence of both an amino group and a hydroxyl group further expands its synthetic utility, allowing for modifications via nucleophilic substitution, condensation reactions, or metal-catalyzed coupling strategies.

In recent years, there has been growing interest in exploring the pharmacological potential of iodinated aromatic compounds. The iodine atom can modulate the electronic properties of the aromatic ring, influencing its interactions with biological targets. Additionally, iodine-containing compounds have been investigated for their radiosensitizing properties, particularly in combination with radiotherapy modalities. For instance, certain iodinated amino acids are used as tracers in positron emission tomography (PET) imaging, highlighting the importance of this class of molecules in diagnostic applications.

The hydrochloride salt form of 2-amino-1-(2-iodophenyl)ethanol hydrochloride not only improves its handling and storage stability but also ensures consistent solubility across various experimental conditions. This makes it particularly useful in high-throughput screening (HTS) campaigns and automated synthesis workflows. The compound’s solubility profile is also advantageous for formulation development, enabling its incorporation into diverse solvent systems required for biological assays.

From a synthetic chemistry perspective, 2-amino-1-(2-iodophenyl)ethanol hydrochloride can be viewed as a precursor to more complex scaffolds. For example, it can be subjected to palladium-catalyzed cross-coupling reactions to introduce additional aryl or vinyl groups at the position adjacent to the iodine atom. Alternatively, the amino group can be functionalized via reductive amination or diazotization reactions to introduce further diversity into the molecular structure. The hydroxyl group offers another site for derivatization, such as etherification or esterification, which can alter the compound’s metabolic stability or binding affinity.

Recent advances in computational chemistry have enabled the rapid screening of virtual libraries derived from structurally related compounds like 2-amino-1-(2-iodophenyl)ethanol hydrochloride. Machine learning models trained on experimental data can predict potential bioactivities with high accuracy, streamlining the drug discovery process. By leveraging these computational tools, researchers can identify novel analogs with optimized properties before undertaking costly wet-lab synthesis and testing.

The iodine atom in 2-amino-1-(2-iodophenyl)ethanol hydrochloride also lends itself to applications in photochemical studies. Iodinated aryl compounds can exhibit unique photophysical properties when excited by light sources such as UV or visible lasers. These properties make them useful in photocatalytic reactions or as probes for studying light-induced biological processes. Additionally, the compound’s ability to participate in metal-catalyzed transformations under mild conditions aligns well with green chemistry principles aimed at reducing hazardous waste generation during synthetic processes.

In summary, 2-amino-1-(2-iodophenyl)ethanol hydrochloride (CAS No. 1009330-05-5) represents a versatile intermediate with broad applicability in pharmaceutical research and development. Its structural features—combining an amino group, a hydroxyl group, and an iodine-substituted phenyl ring—make it an attractive candidate for further chemical modification through diverse synthetic methodologies. The compound’s enhanced solubility due to its hydrochloride salt form further facilitates its use in both academic and industrial settings.

As research continues to uncover new therapeutic targets and innovative synthetic strategies, 2-amino-1-(2-iodophenyl)ethanol hydrochloride is likely to remain a cornerstone molecule in medicinal chemistry efforts aimed at developing next-generation therapeutics. Its role as a building block for more complex drug candidates underscores its importance not only as a chemical entity but also as a catalyst for scientific progress in drug discovery and development pipelines.